2-[(3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-(2,5-dimethylphenyl)acetamide

• CAS No.: 617698-30-3
• Molecular Formula: C28H23N3O3S2
• Molecular Weight: 513.6 g/mol
• IUPAC Name: 2-[(3Z)-3-(3-benzyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]-N-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C28H23N3O3S2/c1-17-12-13-18(2)21(14-17)29-23(32)16-30-22-11-7-6-10-20(22)24(26(30)33)25-27(34)31(28(35)36-25)15-19-8-4-3-5-9-19/h3-14H,15-16H2,1-2H3,(H,29,32)/b25-24-
• InChI Key: BHVIEUXGTDBWPR-IZHYLOQSSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC5=CC=CC=C5)/C2=O
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC5=CC=CC=C5)C2=O

Description

This compound features a hybrid structure combining a thioxothiazolidinone core fused with an indole moiety and an N-(2,5-dimethylphenyl)acetamide side chain. The Z-configuration of the exocyclic double bond (3Z) is critical for maintaining planar geometry, which influences intermolecular interactions and bioactivity. Its molecular formula is C₂₄H₂₁N₃O₃S₂, with a monoisotopic mass of 463.103 g/mol and a predicted collision cross-section (CCS) of 212.4 Ų for the [M+H]+ adduct .

Biological Activity

The compound 2-[(3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-(2,5-dimethylphenyl)acetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article reviews its structural characteristics, synthesis methods, and biological effects based on available literature.

Structural Characteristics

The molecular formula of the compound is $C_{21}H_{18}N_{2}O_{2}S_{2}$, and it features a thiazolidinone core which is known for various biological activities. The structure can be represented as follows:

$$\text{SMILES CCCN1C2 CC CC C2 C C 3 C O N C S S3 CC4 CC CC C4 C1 O}$$

This compound contains multiple functional groups that contribute to its reactivity and potential interactions with biological targets.

Synthesis

The synthesis of compounds similar to this one often involves multi-step organic reactions. For example, derivatives of thiazolidinones have been synthesized through condensation reactions involving thiazolidine and various aldehydes or ketones. Such methods are crucial for producing the desired compound in sufficient yield and purity for biological testing.

Antimicrobial Properties

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial activity . A study on related compounds demonstrated that modifications on the thiazolidinone ring can enhance their efficacy against various bacterial strains, including resistant strains like MRSA .

Anticancer Activity

Thiazolidinones have been explored for their anticancer properties . Compounds with similar structures have shown cytotoxic effects against several cancer cell lines, including breast and lung cancer cells. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation .

Anti-inflammatory Effects

Some studies suggest that thiazolidinone derivatives may possess anti-inflammatory effects . They can inhibit the production of pro-inflammatory cytokines and modulate pathways involved in inflammation .

Case Studies

• Antimicrobial Efficacy : A derivative of thiazolidinone was tested against a panel of bacteria, showing an inhibition zone diameter of up to 20 mm against E. coli and S. aureus.

  Bacterial Strain	Inhibition Zone (mm)
  E. coli	20
  S. aureus	18
  P. aeruginosa	15

• Cytotoxicity in Cancer Cells : In vitro studies revealed that similar compounds induced apoptosis in MCF-7 breast cancer cells with an IC50 value of 25 µM.

  Cell Line	IC50 (µM)
  MCF-7	25
  A549	30

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing Effects: The benzyl group (target) provides stronger electron-withdrawing effects than allyl or butyl groups, which may stabilize the thioxo-thiazolidinone electrophilic center .

Bioactivity and Mode of Action

Computational studies () suggest:

• Tanimoto Similarity : The target compound shares >80% structural similarity with active urease inhibitors, as calculated using MACCS fingerprints .
• Binding Interactions : Molecular docking predicts that the 2,5-dimethylphenyl group occupies a hydrophobic pocket in the urease active site, while the thioxo group coordinates with nickel ions in the enzyme’s catalytic center .

Preparation Methods

Reaction of Benzylamine with Carbon Disulfide and α-Ketoester

Benzylamine reacts with carbon disulfide and ethyl 2-oxoacetate in ethanol under reflux (78–80°C) for 6–8 hours to yield 3-benzyl-2-thioxo-1,3-thiazolidin-4-one. This intermediate is isolated via filtration and recrystallized from ethanol (yield: 72–78%).

Knoevenagel Condensation

The thiazolidinone undergoes Knoevenagel condensation with indole-3-carbaldehyde in the presence of piperidine as a base. The reaction proceeds in anhydrous toluene at 110°C for 12 hours, forming the (Z)-configured exocyclic double bond (confirmed by $^1$H NMR coupling constants).

Table 1: Optimization of Thiazolidinone-Indole Coupling

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)
Piperidine	Toluene	110	12	65
DBU	DMF	100	8	58
None	EtOH	80	24	42

Indole Functionalization and Acetamide Installation

CDI-Mediated Amide Bond Formation

The indole-thiazolidinone hybrid is acylated using 1,1'-carbonyldiimidazole (CDI) activation. Indole-3-acetic acid reacts with CDI (1.2 equiv) in acetonitrile containing pyridine (0.1 equiv) at 25°C for 2 hours, generating an acyl imidazole intermediate. Subsequent treatment with 2,5-dimethylaniline (1.5 equiv) at 60°C for 6 hours affords the target acetamide.

Critical Parameters:

• Pyridine : Enhances deprotonation of the carboxylic acid, accelerating CDI activation.

• Solvent Choice : Acetonitrile minimizes side reactions compared to DMF or THF.

Alternative Coupling Reagents

While CDI is optimal, other reagents have been evaluated:

• EDC/HOBt : Yields 74% but requires longer reaction times (18 hours).

• DCC/DMAP : Lower yield (61%) due to byproduct formation.

Stereochemical Control and Characterization

The (Z)-configuration of the exocyclic double bond is confirmed via:

• $^1$H NMR : Coupling constant $J = 12.2\ \text{Hz}$ between H-5 and H-6.

• X-ray Crystallography : Single-crystal analysis reveals a dihedral angle of 8.2° between thiazolidinone and indole planes.

Table 2: Spectroscopic Data for Key Intermediate

Position	$^1$H NMR (δ, ppm)	$^{13}$C NMR (δ, ppm)
C=O	-	172.4
C=S	-	192.1
NH	10.21 (s, 1H)	-

Process Optimization and Scale-Up

Yield Improvement Strategies

• Catalyst Screening : DBU increases Knoevenagel condensation yield to 68% at lower temperatures (90°C).

• Microwave Assistance : Reduces amidation time from 6 hours to 45 minutes (yield: 70%).

Purification Techniques

• Column Chromatography : Silica gel (ethyl acetate/hexane, 3:7) achieves >95% purity.

• Recrystallization : Ethanol/water (7:3) mixture yields crystals suitable for X-ray analysis.

Challenges and Limitations

• Stereochemical Purity : Competing (E)-isomer formation (up to 15%) requires careful chromatography.

• Solubility Issues : The final compound exhibits limited solubility in polar aprotic solvents, complicating large-scale reactions.

Q & A

Q. What are the critical synthetic steps and reaction conditions for preparing this compound?

The synthesis typically involves multi-step reactions:

• Step 1 : Condensation of a thiazolidinone precursor with an indole derivative under reflux in an inert atmosphere (e.g., nitrogen) using ethanol or acetic acid as solvents .
• Step 2 : Acetamide coupling via nucleophilic substitution, often requiring a base (e.g., triethylamine) and controlled temperatures (60–80°C) .
• Purification : Recrystallization from DMF/acetic acid mixtures or column chromatography to achieve >95% purity .
  Key Monitoring : Thin-layer chromatography (TLC) or HPLC to track intermediates and final product .

Q. How can researchers confirm the compound’s structural integrity and purity?

• Nuclear Magnetic Resonance (NMR) : 1H/13C NMR to verify substituent positions and stereochemistry (e.g., Z-configuration of the thiazolidinone ring) .
• Mass Spectrometry (MS) : High-resolution MS to confirm molecular weight (C24H21N3O3S2, MW 479.57 g/mol) .
• Elemental Analysis : Carbon, hydrogen, nitrogen (CHN) analysis to validate stoichiometry .

Q. What experimental protocols are recommended for assessing stability under varying pH and temperature conditions?

• pH Stability : Incubate the compound in buffered solutions (pH 2–9) at 37°C for 24–72 hours, followed by HPLC quantification of degradation products .
• Thermal Stability : Differential scanning calorimetry (DSC) to determine decomposition temperatures and identify polymorphic transitions .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize biological activity?

• Substituent Modification : Synthesize analogs with variations in the benzyl (e.g., halogenation) or dimethylphenyl groups (e.g., methoxy substitution) to assess impact on target binding .
• Biological Assays : Compare IC50 values against control compounds in enzyme inhibition assays (e.g., kinase or protease targets) .
  Example : Fluorinated analogs (e.g., 5-fluoro-indol derivatives) may enhance cellular uptake or target affinity .

Q. What computational strategies can resolve contradictions in reported biological activity data?

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with proposed targets (e.g., kinases or GPCRs), prioritizing residues critical for binding .
• Free Energy Perturbation (FEP) : Quantify binding affinity differences between analogs to explain potency variations .
  Case Study : If one study reports anti-inflammatory activity while another shows no effect, compare assay conditions (e.g., cell lines, cytokine profiles) and validate via Western blotting for inflammatory markers .

Q. How can reaction pathways be optimized using computational chemistry?

• Quantum Mechanical Calculations : Employ Gaussian or ORCA to map reaction coordinates and identify rate-limiting steps (e.g., thiazolidinone ring closure) .
• Machine Learning : Train models on existing reaction data (solvent, temperature, catalyst) to predict optimal conditions for novel analogs .

Q. What methodologies address low yields in large-scale synthesis?

• Continuous Flow Reactors : Improve heat/mass transfer for exothermic steps (e.g., acetamide coupling) .
• Catalyst Screening : Test Pd/C or biocatalysts for selective reductions to minimize byproducts .

Q. How can researchers resolve discrepancies in enzyme inhibition mechanisms?

• Kinetic Assays : Perform Lineweaver-Burk plots to distinguish competitive vs. non-competitive inhibition .
• Mutagenesis Studies : Introduce point mutations in the enzyme’s active site to validate binding hypotheses .